BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of the Substituted
Indolin-2-one Scaffold

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-bromo-3,3-diethyl-2,3-dihydro-
1H-indol-2-one

cat. No.: B1289025

Compound Name:

The indolin-2-one core, also known as oxindole, is a privileged heterocyclic scaffold in
medicinal chemistry, forming the structural basis of numerous natural products and synthetic
compounds with a wide array of biological activities. The strategic substitution on this core
allows for the fine-tuning of its pharmacological properties. The introduction of a bromine atom
at the 5-position, coupled with geminal diethyl groups at the 3-position, as seen in 5-bromo-
3,3-diethyl-2,3-dihydro-1H-indol-2-one, creates a uniqgue chemical entity with potential for
exploration in drug discovery. This guide provides a comprehensive overview of the commercial
availability, quality assessment, synthesis, and potential applications of this specific molecule
for researchers and drug development professionals.

Part 1: Commercial Sourcing and Supplier
Landscape

Procuring specialty chemicals like 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one requires
careful selection of suppliers to ensure material quality and batch-to-batch consistency, which
are critical for reproducible research.

Identified Commercial Suppliers

A primary supplier for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is BLDpharm, who list
the compound under the following identifiers:
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Identifier Value

CAS Number 304876-06-0[1]
Molecular Formula C12H14BrNOJ[1]
Molecular Weight 268.15 g/mol [1]
MDL Number MFCD13192264[1]

Another potential supplier is Appchem, which also lists the compound with the same CAS
number and molecular formula.[2] For researchers interested in a salt form, the hydrochloride
version is also commercially available.

It is standard practice for suppliers like BLDpharm and Bidepharm to provide batch-specific
Certificates of Analysis (CoA) upon request, which would include details on purity as
determined by techniques such as Nuclear Magnetic Resonance (NMR) and High-Performance
Liquid Chromatography (HPLC).[3]

Part 2: Quality Control and Analytical
Characterization

Prior to its use in any experimental setting, rigorous quality control and characterization of 5-
bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one are imperative. While a specific CoA for this
compound is not publicly available, this section outlines the standard analytical methodologies
employed for the structural confirmation and purity assessment of similar bromo-indole
derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
For 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one, both *H and 13C NMR would be
essential.

e IH NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the bromo-substituted benzene ring, the N-H proton of the lactam, and the
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methylene and methyl protons of the two ethyl groups. The chemical shifts and coupling
patterns of the aromatic protons would confirm the 5-bromo substitution pattern.

e 13C NMR: The carbon NMR spectrum would provide evidence for all 12 carbon atoms in the
molecule, including the characteristic carbonyl carbon of the lactam, the quaternary carbon
at the 3-position, and the carbons of the aromatic ring and the ethyl substituents.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for determining the purity of a chemical compound. A reverse-
phase HPLC method is typically suitable for bromo-indole derivatives.[4][5]

lllustrative HPLC Protocol for a Bromo-Indole Derivative:

Parameter Condition

Column C18 Reverse-Phase Column

A gradient of acetonitrile and water, often with a
Mobile Phase small percentage of an acid like formic or

phosphoric acid to improve peak shape.[4][5]

UV spectrophotometer, typically at wavelengths
Detection around 254 nm or 280 nm where the indole

chromophore absorbs.

Flow Rate Typically 1.0 mL/min for analytical scale.

Injection Volume 5-20 uL

The resulting chromatogram should ideally show a single major peak corresponding to the
target compound, with the purity calculated based on the area percentage of this peak relative
to any impurity peaks.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. For 5-bromo-3,3-
diethyl-2,3-dihydro-1H-indol-2-one (C12H14BrNO), the expected monoisotopic mass is
approximately 267.03 g/mol . The isotopic pattern characteristic of a bromine-containing
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compound (two major peaks of nearly equal intensity separated by 2 m/z units, corresponding
to the 7°Br and ®1Br isotopes) would be a key confirmatory feature.

Decision

Procurement In-House Analysis

Select Supplier
((e.g., BLDpharm) Request CoA

Click to download full resolution via product page

Caption: Quality Control Workflow for Procured Chemicals.

Part 3: Synthesis of 5-bromo-3,3-diethyl-2,3-dihydro-
1H-indol-2-one

While a specific literature preparation for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is
not readily available, a plausible synthetic route can be devised based on established methods
for the synthesis of related 3,3-disubstituted oxindoles. A common and effective method
involves the alkylation of a 5-bromooxindole precursor.

Proposed Synthetic Pathway

The synthesis would likely start from 5-bromooxindole, which can be prepared from 5-bromo-
1H-indole. The key step is the dialkylation at the C3 position.

Dialkylation with
Ethyl lodide/Bromide
(strong base, e.g., NaH)

5-bromo-3,3-diethyl-
2,3-dihydro-1H-indol-2-one

5-Bromo-1H-indole Oxidation 5-BromoisatinHReduction)—b(S-Bromooxindole)—b

Click to download full resolution via product page

Caption: Proposed Synthetic Route.
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Experimental Protocol (Hypothetical):

e Preparation of 5-Bromooxindole: This intermediate can be synthesized from 5-bromo-1H-
indole through various methods, such as oxidation to 5-bromoisatin followed by reduction.

 Dialkylation of 5-Bromooxindole:

o To a solution of 5-bromooxindole in a suitable anhydrous solvent (e.g., DMF or THF) under
an inert atmosphere (e.g., nitrogen or argon), a strong base such as sodium hydride (NaH)
is added portion-wise at O °C.

o The reaction mixture is stirred until the evolution of hydrogen gas ceases, indicating the
formation of the enolate.

o Two to three equivalents of an ethylating agent, such as ethyl iodide or ethyl bromide, are
then added, and the reaction is allowed to warm to room temperature and stirred until
completion (monitored by TLC).

o The reaction is quenched with water, and the product is extracted with an organic solvent
(e.g., ethyl acetate).

o The organic layer is washed, dried, and concentrated under reduced pressure.

o The crude product is then purified by column chromatography on silica gel to yield the
desired 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one.

Part 4: Potential Applications in Research and Drug
Discovery

While specific biological data for 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is not yet
published, the broader class of substituted indolin-2-ones has shown significant promise in
various therapeutic areas, particularly in oncology.

Anticancer Potential

Many 3-substituted indolin-2-one derivatives have been identified as potent inhibitors of various
protein kinases, which are crucial regulators of cell signaling pathways that are often
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dysregulated in cancer. For instance, compounds with this core structure have been shown to
inhibit receptor tyrosine kinases (RTKs) such as VEGFR and EGFR, which are key targets in
anti-angiogenic and anti-proliferative cancer therapies. The presence of the bromo substituent
can enhance the binding affinity and potency of these inhibitors.

Use as a Chemical Probe or Building Block

Given its specific substitution pattern, 5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one can
serve as a valuable chemical probe to investigate the structure-activity relationships of kinase
inhibitors. The bromine atom also provides a synthetic handle for further functionalization
through cross-coupling reactions, allowing for the creation of a library of more complex
derivatives for screening in various biological assays.

Conclusion

5-bromo-3,3-diethyl-2,3-dihydro-1H-indol-2-one is a commercially available compound with
significant potential for exploration in drug discovery and chemical biology. This guide provides
a framework for researchers to source, validate, and potentially synthesize this molecule. While
specific biological data on this compound remains to be published, its structural relationship to
a well-established class of bioactive molecules, particularly kinase inhibitors, makes it a
compelling candidate for further investigation. As with any research chemical, careful analytical
characterization is paramount to ensure the reliability and reproducibility of experimental
results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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